Cas no 2229425-40-3 (O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine)

• Product Name: O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine
• CAS No: 2229425-40-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5931875
• PubChem ID: 118334035
• Update Time: 2025-10-29

O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine
• EN300-1746800
• O-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine
• 2229425-40-3
• SCHEMBL17037236

• Inchi： 1S/C10H21NO/c1-8(2)10-5-3-9(4-6-10)7-12-11/h8-10H,3-7,11H2,1-2H3
• InChI Key： FAANOUZALGPUMM-UHFFFAOYSA-N
• SMILES： O(CC1CCC(C(C)C)CC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine

O-{4-(Propan-2-yl)cyclohexylmethyl}Hydroxylamine: A Comprehensive Overview

The compound with CAS No 2229425-40-3, commonly referred to as O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, material science, and beyond.

O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine is a derivative of hydroxylamine, a nitrogen-containing compound known for its role in various biochemical processes. The molecule's structure includes a cyclohexane ring substituted with a propan-2-yl group at the 4-position, which is further connected to a hydroxylamine moiety via a methylene bridge. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for both academic and industrial research.

Recent studies have highlighted the importance of O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine in the context of drug design. Its ability to act as a chelating agent and its potential as a ligand in metalloenzyme inhibition have been explored in depth. Researchers have demonstrated that this compound can effectively coordinate with metal ions, such as zinc and copper, which are critical for the activity of numerous enzymes involved in cellular processes. This property makes it a promising lead compound for the development of therapeutic agents targeting diseases associated with metalloenzyme dysregulation.

In addition to its biological applications, O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine has also been investigated for its role in catalysis. Its ability to stabilize transition metal catalysts under various reaction conditions has been leveraged in asymmetric synthesis, where enantioselective formation of complex molecules is desired. Recent advancements in this area have utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its potential in the synthesis of biologically active compounds.

The synthesis of O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative followed by functionalization to introduce the hydroxylamine group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies. The development of scalable synthetic routes has been a focus area, particularly given the increasing demand for this compound in both academic and industrial settings.

From a physical chemistry perspective, O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine exhibits interesting properties that contribute to its versatility. Its solubility profile, thermal stability, and reactivity under different conditions have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and calorimetry. These studies provide valuable insights into the compound's behavior in various environments, which is essential for its practical applications.

One of the most exciting developments involving O-{4-(propan-2-yl)cyclohexylmethyl}hydroxylamine is its application in the field of nanotechnology. Recent research has explored its use as a stabilizing agent for nanoparticles, particularly those used in drug delivery systems. The compound's ability to form stable complexes with nanoparticles enhances their biocompatibility and targeting efficiency, opening new avenues for personalized medicine.

In conclusion, O-{4-(propan-2-yl)cyclohexylmethyl}hydrox